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Compound of Interest

Compound Name: 5-Bromothiazolidine-2,4-dione

Cat. No.: B134166 Get Quote

CAS Number: 125518-48-1

This technical guide provides a comprehensive overview of 5-Bromothiazolidine-2,4-dione, a

key heterocyclic compound with significant potential in research and drug development. This

document is intended for researchers, scientists, and professionals in the pharmaceutical and

life sciences industries, offering detailed information on its chemical properties, synthesis, and

biological significance.

Chemical and Physical Properties
5-Bromothiazolidine-2,4-dione is a halogenated derivative of the thiazolidinedione core

structure. Its chemical and physical properties are crucial for its application in synthetic

chemistry and biological systems.
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Property Value Source

CAS Number 125518-48-1 PubChem

Molecular Formula C₃H₂BrNO₂S PubChem

Molecular Weight 196.02 g/mol PubChem

IUPAC Name
5-bromo-1,3-thiazolidine-2,4-

dione
PubChem

Canonical SMILES C1(C(=O)NC(=O)S1)Br PubChem

InChI Key
KRBBGMOONSUDGO-

UHFFFAOYSA-N
PubChem

Synthesis of 5-Bromothiazolidine-2,4-dione
The synthesis of 5-Bromothiazolidine-2,4-dione is typically achieved through the direct

bromination of the parent compound, thiazolidine-2,4-dione (TZD). This electrophilic

substitution reaction targets the active methylene group at the C-5 position of the

thiazolidinedione ring.

Experimental Protocol: Bromination of Thiazolidine-2,4-
dione
While a specific detailed protocol for the synthesis of 5-Bromothiazolidine-2,4-dione is not

readily available in the reviewed literature, a general procedure can be inferred from standard

bromination reactions of active methylene compounds.

Materials:

Thiazolidine-2,4-dione (TZD)

Bromine (Br₂) or N-Bromosuccinimide (NBS)

An appropriate solvent (e.g., acetic acid, dichloromethane, or carbon tetrachloride)

A catalyst or radical initiator if using NBS (e.g., AIBN or benzoyl peroxide)
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Procedure:

Dissolve thiazolidine-2,4-dione in a suitable solvent in a reaction flask.

Slowly add a stoichiometric amount of the brominating agent (e.g., bromine or NBS) to the

solution while stirring. The reaction may be performed at room temperature or with cooling,

depending on the reactivity.

If using NBS, a radical initiator may be added, and the reaction mixture might require heating

or UV irradiation to initiate the reaction.

Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Upon completion, quench the reaction by adding a reducing agent (e.g., sodium thiosulfate

solution) if bromine was used.

Extract the product into an organic solvent.

Wash the organic layer with water and brine.

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium

sulfate).

Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude 5-Bromothiazolidine-2,4-dione by recrystallization or column

chromatography.

Note: This is a generalized protocol and optimization of reaction conditions, including solvent,

temperature, and reaction time, is necessary to achieve high yield and purity.

Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b134166?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thiazolidine-2,4-dione
(Starting Material)

Bromination Reaction

Brominating Agent
(Br₂ or NBS)

+ Solvent

Work-up and
Purification

5-Bromothiazolidine-2,4-dione
(Final Product)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 5-Bromothiazolidine-2,4-dione.

Spectroscopic Data
While specific spectroscopic data for 5-Bromothiazolidine-2,4-dione is not extensively

published, the expected spectral characteristics can be inferred from the analysis of related

thiazolidinedione derivatives.

¹H NMR: A singlet corresponding to the proton at the C-5 position would be absent after

bromination. Signals for the N-H proton would be observable.

¹³C NMR: The spectrum would show characteristic peaks for the two carbonyl carbons (C=O)

and the carbon bearing the bromine atom (C-Br).

IR Spectroscopy: The infrared spectrum would exhibit strong absorption bands

corresponding to the N-H stretching and the carbonyl (C=O) stretching vibrations.

Mass Spectrometry: The mass spectrum would show the molecular ion peak corresponding

to the mass of 5-Bromothiazolidine-2,4-dione, along with a characteristic isotopic pattern

due to the presence of bromine.

Biological Activity and Potential Applications
Thiazolidine-2,4-diones are a class of compounds with a wide range of biological activities,

including antidiabetic, anti-inflammatory, antimicrobial, and anticancer effects. The introduction

of a bromine atom at the C-5 position can significantly modulate the biological activity of the

parent molecule.
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Anticancer Activity of a Related Compound: 5-(2-Bromo-
5-methoxybenzylidene)-thiazolidine-2,4-dione
A study on the related compound, 5-(2-Bromo-5-methoxybenzylidene)-thiazolidine-2,4-dione,

has demonstrated its selective cytotoxic and genotoxic activities against the NCI-H292 human

lung carcinoma cell line.

Parameter Result

Cell Line NCI-H292 (human lung carcinoma)

Cytotoxicity Assay MTT assay

Genotoxicity Assay Comet assay

Key Findings:

The compound exhibited potent cytotoxicity against the NCI-H292 lung cancer cell line.

It induced apoptosis in cancer cells, as evidenced by phosphatidylserine externalization,

mitochondrial depolarization, and DNA fragmentation.

The compound also showed genotoxic effects in the cancer cells.

Experimental Protocols for Biological Assays
The following are generalized protocols for assessing the biological activity of compounds like

5-Bromothiazolidine-2,4-dione, based on methodologies used for similar molecules.

Seed cancer cells in a 96-well plate and allow them to adhere overnight.

Treat the cells with various concentrations of 5-Bromothiazolidine-2,4-dione for a specified

period (e.g., 24, 48, or 72 hours).

Add MTT solution to each well and incubate to allow the formation of formazan crystals.

Dissolve the formazan crystals in a suitable solvent (e.g., DMSO).
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Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

Calculate the cell viability as a percentage of the control (untreated cells).

Treat cells with 5-Bromothiazolidine-2,4-dione for the desired time.

Harvest the cells and wash them with PBS.

Resuspend the cells in Annexin V binding buffer.

Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the

dark.

Analyze the stained cells by flow cytometry to differentiate between viable, early apoptotic,

late apoptotic, and necrotic cells.

Treat cells with the test compound.

Embed the cells in low-melting-point agarose on a microscope slide.

Lyse the cells to remove cellular proteins and membranes.

Subject the slides to electrophoresis to allow damaged DNA to migrate out of the nucleus,

forming a "comet tail."

Stain the DNA with a fluorescent dye and visualize under a fluorescence microscope.

Quantify the extent of DNA damage by measuring the length and intensity of the comet tail.

Potential Signaling Pathway Involvement
Thiazolidinedione derivatives are well-known modulators of several key signaling pathways.

While the specific pathways affected by 5-Bromothiazolidine-2,4-dione have not been

elucidated, based on the activities of related compounds, it may potentially interact with the

following:

Peroxisome Proliferator-Activated Receptor-gamma (PPARγ): Many thiazolidinediones are

potent PPARγ agonists, playing a crucial role in regulating glucose and lipid metabolism.
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Nuclear Factor-kappa B (NF-κB) Signaling Pathway: Some thiazolidinedione derivatives

have been shown to inhibit the NF-κB pathway, which is involved in inflammation and cancer.

Mitogen-Activated Protein Kinase (MAPK) Signaling Pathway: The MAPK pathway is another

critical regulator of cell proliferation, differentiation, and apoptosis that can be modulated by

thiazolidinediones.
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Caption: Potential signaling pathways modulated by 5-Bromothiazolidine-2,4-dione.

Conclusion
5-Bromothiazolidine-2,4-dione is a valuable synthetic intermediate with the potential for

significant biological activity, particularly in the realm of anticancer drug discovery. This

technical guide has provided a foundational understanding of its properties, synthesis, and

potential mechanisms of action. Further research is warranted to fully elucidate its synthetic

protocols, spectroscopic characterization, and its precise role in modulating cellular signaling
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pathways. The information presented herein serves as a critical resource for scientists and

researchers dedicated to advancing the fields of medicinal chemistry and drug development.

To cite this document: BenchChem. [An In-Depth Technical Guide to 5-Bromothiazolidine-
2,4-dione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134166#5-bromothiazolidine-2-4-dione-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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